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Compound of Interest

Compound Name: Hydroxy-PEG3-(CH2)2-Boc

Cat. No.: B1673973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PEG3-(CH2)2-Boc, with the IUPAC name tert-butyl 3-{2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy}propanoate, is a monodisperse polyethylene glycol (PEG) linker.

These linkers are crucial in pharmaceutical and biotechnology research, particularly in the

development of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras

(PROTACs). The incorporation of a PEG spacer enhances the solubility and pharmacokinetic

properties of conjugated molecules.[1][2][3][4][5][6] Specifically, the hydrophilic nature of the

PEG chain generally increases the aqueous solubility of the parent molecule. This guide

provides an in-depth overview of the solubility characteristics of Hydroxy-PEG3-(CH2)2-Boc
and outlines a comprehensive protocol for its quantitative determination.

Physicochemical Properties
Property Value Source

CAS Number 186020-66-6 [7]

Molecular Formula C13H26O6 [7]

Molecular Weight 278.35 g/mol [7]

Appearance Liquid [7]

Boiling Point 365.8°C at 760 mmHg
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Solubility Data
Quantitative solubility data for Hydroxy-PEG3-(CH2)2-Boc in various solvents is not

extensively available in published literature. However, based on the general properties of PEG

linkers and information from chemical suppliers, a qualitative solubility profile can be inferred.

The presence of the PEG3 chain imparts hydrophilicity, suggesting good solubility in aqueous

solutions and polar organic solvents.

Solvent Qualitative Solubility Rationale

Water Soluble

The hydrophilic PEG chain

enhances solubility in aqueous

media.[2][6][8]

Phosphate-Buffered Saline

(PBS)
Soluble

Expected to be soluble due to

its aqueous nature.

Ethanol Soluble
PEGs are generally soluble in

alcohols.[9]

Methanol Soluble
PEGs are generally soluble in

alcohols.

Dimethyl Sulfoxide (DMSO) Soluble

A common polar aprotic

solvent for a wide range of

organic compounds.

Dichloromethane (DCM) Soluble

Often used as a solvent for

reactions involving Boc-

protected compounds.

Acetonitrile Soluble
PEGs are known to be soluble

in acetonitrile.[9]

Diethyl Ether Slightly Soluble / Insoluble
PEGs have limited solubility in

ether.

Hexanes Insoluble

As a non-polar aliphatic

hydrocarbon, it is unlikely to

dissolve the polar PEG linker.
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Experimental Protocol for Quantitative Solubility
Determination
For researchers requiring precise solubility measurements, the following protocol outlines a

standard method for determining the equilibrium solubility of Hydroxy-PEG3-(CH2)2-Boc.

Objective: To determine the saturation solubility of Hydroxy-PEG3-(CH2)2-Boc in various

solvents at a specified temperature.

Materials:

Hydroxy-PEG3-(CH2)2-Boc

Selected solvents (e.g., water, PBS, ethanol, DMSO)

Analytical balance

Vials with screw caps

Thermostatic shaker or incubator

Centrifuge

Syringes and syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or ELSD) or a quantitative analytical method like qNMR.

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Hydroxy-PEG3-(CH2)2-Boc to a series of vials, each

containing a known volume of a different solvent. The excess solid should be clearly

visible.
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Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours). A

preliminary kinetic study can determine the optimal equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a 0.22 µm syringe filter into a clean vial to remove any

undissolved solid.

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

Quantification:

Prepare a series of standard solutions of Hydroxy-PEG3-(CH2)2-Boc of known

concentrations.

Analyze the standard solutions and the diluted sample solutions using a validated

analytical method (e.g., HPLC).

Construct a calibration curve from the standard solutions.

Determine the concentration of Hydroxy-PEG3-(CH2)2-Boc in the diluted sample

solutions by interpolating from the calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.
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Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the quantitative determination of

solubility.
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Workflow for Quantitative Solubility Determination

Preparation

Sampling & Dilution

Analysis

Calculation

Add excess compound
to vials with solvent

Equilibrate in thermostatic
shaker (24-48h)

Allow excess solid to settle

Withdraw supernatant

Filter through 0.22 µm
syringe filter

Dilute filtered solution

Analyze samples and
standards by HPLC

Prepare standard solutions

Determine concentration
of diluted sample

Construct calibration curve

Calculate final solubility
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Caption: Experimental workflow for determining the quantitative solubility of a compound.
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Conclusion
While specific quantitative solubility data for Hydroxy-PEG3-(CH2)2-Boc is not readily

available in the public domain, its chemical structure strongly suggests good solubility in

aqueous and polar organic solvents. For applications requiring precise solubility values, the

provided experimental protocol offers a robust framework for their determination. The inherent

properties of the PEG linker make this compound a valuable tool in drug development, where

solubility is a critical parameter for bioavailability and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

